Cas no 58577-05-2 (Hexanenitrile, 2-amino-2-ethyl-)

• Product Name: Hexanenitrile, 2-amino-2-ethyl-
• CAS No: 58577-05-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1610908
• PubChem ID: 18178016
• Update Time: 2025-04-21

Hexanenitrile, 2-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 2-amino-2-ethyl-
• 2-amino-2-ethylhexanenitrile
• DTXSID80592599
• SCHEMBL6237861
• 58577-05-2
• AKOS013266651

• Inchi： 1S/C8H16N2/c1-3-5-6-8(10,4-2)7-9/h3-6,10H2,1-2H3
• InChI Key： MSVRGJUYHVLBGN-UHFFFAOYSA-N
• SMILES： NC(C#N)(CC)CCCC

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81